Cas no 2248358-16-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate
• CAS No: 2248358-16-7
• MF: C₂₀H₁₀Cl₂N₂O₅
• MW: 429.209803104401
• CID: 6529709
• PubChem ID: 165729513
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248358-16-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate
• EN300-6523548

• Inchi： 1S/C20H10Cl2N2O5/c21-11-7-8-16(15(22)10-11)28-17-14(6-3-9-23-17)20(27)29-24-18(25)12-4-1-2-5-13(12)19(24)26/h1-10H
• InChI Key： XVRAGHHTPFUWPK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C(=CC=CN=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 427.9966768g/mol
• Monoisotopic Mass: 427.9966768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate (CAS No: 2248358-16-7) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate, identified by the CAS number 2248358-16-7, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a complex arrangement of functional groups, has garnered attention due to its unique structural and pharmacological properties. The synergistic interplay of its dioxo, isoindol, and pyridine moieties, coupled with the presence of chlorophenoxyl substituents, positions it as a versatile scaffold for developing novel therapeutic agents.

Recent studies have highlighted the compound's potential in modulating biological pathways relevant to inflammation, neurodegeneration, and metabolic disorders. The dioxo group contributes to electrophilic reactivity, enabling interactions with nucleophilic targets such as enzymes and receptors. Meanwhile, the isoindol core is known for its stability and bioisosteric properties, often mimicking natural bioactive scaffolds. The pyridine moiety enhances lipophilicity and cell membrane permeability, improving drug bioavailability. Together, these features make this compound a promising candidate for further investigation.

In the context of modern drug discovery, the incorporation of chlorophenoxyl groups has been strategically employed to enhance binding affinity and metabolic stability. These substituents are commonly found in bioactive molecules due to their ability to engage in hydrophobic interactions and hydrogen bonding. The specific arrangement in this compound's structure allows for selective targeting of disease-relevant proteins, such as kinases and transcription factors. Preliminary computational studies suggest that the molecule may exhibit inhibitory activity against certain oncogenic pathways, making it a valuable asset in oncology research.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate (CAS No: 2248358-16-7) involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent analytical standards. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely utilized to confirm structural integrity.

One of the most compelling aspects of this compound is its potential in combination therapy regimens. By leveraging its diverse functional groups, researchers are exploring its ability to interact with multiple targets simultaneously. For instance, the dioxo group may serve as a scaffold for covalent binding studies, while the pyridine moiety could enhance solubility for oral administration. Such multifaceted properties make it an attractive candidate for developing next-generation therapeutics that address complex diseases.

Current research initiatives are focusing on elucidating the mechanistic basis of this compound's biological activity. In vitro assays have demonstrated promising results in reducing pro-inflammatory cytokine production and inhibiting aberrant signaling cascades associated with neurodegenerative disorders. The structural motifs present in this molecule appear to disrupt pathological protein aggregation processes while maintaining normal cellular functions. These findings align with emerging trends in precision medicine, where targeted interventions are designed to minimize off-target effects.

The development of novel synthetic routes has also been a focal point for improving scalability without compromising quality. Green chemistry principles have been integrated into synthetic protocols to reduce waste generation and energy consumption. Catalytic methods employing transition metals have shown particular promise in streamlining reactions while maintaining high selectivity. Such advancements not only enhance efficiency but also contribute to sustainable pharmaceutical manufacturing practices.

As interest in bioactive heterocycles continues to grow, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate (CAS No: 2248358-16-7) are poised to play a pivotal role in shaping future therapeutic strategies. Their unique structural features offer opportunities for innovation across multiple therapeutic areas including oncology, immunology, and central nervous system disorders. Continued exploration into their biological profiles will undoubtedly yield insights that drive progress toward more effective treatments.

The integration of computational modeling with experimental data has accelerated the discovery process significantly. Molecular docking simulations have been instrumental in predicting binding interactions between this compound and potential drug targets. These virtual screening approaches complement traditional high-throughput screening methods by providing rapid assessments of molecular affinity and specificity. Such interdisciplinary approaches are essential for identifying lead compounds with optimized pharmacokinetic profiles.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-(2,4-dichlorophenoxy)pyridine-3-carboxylate represents a cutting-edge compound with far-reaching implications in chemical biology and medicinal chemistry。 Its intricate architecture， characterized by key functional groups such as the dioxo, isoindol, and chlorophenoxy moieties， endows it with remarkable versatility for therapeutic applications。 Ongoing research endeavors underscore its potential as a foundation for innovative drug development， particularly in addressing complex diseases through targeted molecular intervention。